Cas no 958451-69-9 (4-(difluoromethoxy)-3-fluorophenylboronic acid)

• Product Name: 4-(difluoromethoxy)-3-fluorophenylboronic acid
• CAS No: 958451-69-9
• MF: C₇H₆BF₃O₃
• MW: 205.926952838898
• MDL: MFCD11036077
• CID: 1001676
• PubChem ID: 23174137
• Update Time: 2025-05-27

4-(difluoromethoxy)-3-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• [4-(difluoromethoxy)-3-fluorophenyl]boronic acid
• 4-difluoromethoxy-3-fluoro-benzeneboronic acid
• 4-(difluoromethoxy)-3-fluorophenylboronic acid
• (4-(Difluoromethoxy)-3-fluorophenyl)boronic acid
• MFCD11036077
• SCHEMBL9228794
• (4-(Difluoromethoxy)-3-fluorophenyl)boronicacid
• AKOS015969271
• 958451-69-9
• GLEIDCGEZNIJBD-UHFFFAOYSA-N
• CS-0029677
• DTXSID90631185
• EN300-189783
• B-[4-(Difluoromethoxy)-3-fluorophenyl]boronic acid

• MDL： MFCD11036077
• Inchi： 1S/C7H6BF3O3/c9-5-3-4(8(12)13)1-2-6(5)14-7(10)11/h1-3,7,12-13H
• InChI Key： GLEIDCGEZNIJBD-UHFFFAOYSA-N
• SMILES： FC1C=C(B(O)O)C=CC=1OC(F)F

Computed Properties

• Exact Mass: 206.03600
• Monoisotopic Mass: 206.0362087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69000
• LogP: 0.10690

Additional information on 4-(difluoromethoxy)-3-fluorophenylboronic acid

Comprehensive Guide to 4-(Difluoromethoxy)-3-fluorophenylboronic acid (CAS 958451-69-9): Properties, Applications, and Industry Insights

4-(Difluoromethoxy)-3-fluorophenylboronic acid (CAS 958451-69-9) is a specialized boronic acid derivative widely recognized for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern pharmaceutical and agrochemical synthesis. This compound’s unique difluoromethoxy and fluorophenyl substituents enhance its reactivity and selectivity, making it a valuable building block for drug discovery and material science. Researchers and manufacturers increasingly seek high-purity boronic acids like this to develop targeted therapies and advanced electronic materials.

In the context of trending topics, the demand for fluorinated boronic acids has surged due to their applications in PET imaging probes and bioconjugation techniques. A 2023 study highlighted the compound’s utility in designing next-generation kinase inhibitors, aligning with the growing interest in precision medicine. Searches for "CAS 958451-69-9 supplier" or "fluorophenylboronic acid uses" reflect its commercial relevance. The compound’s stability under aqueous conditions also addresses challenges in aqueous-phase catalysis, a hot topic in green chemistry forums.

From a technical perspective, 4-(difluoromethoxy)-3-fluorophenylboronic acid exhibits a molecular weight of 216.0 g/mol and typically appears as a white to off-white crystalline powder. Its boron-carbon bond enables versatile transmetalation in palladium-catalyzed reactions, while the electron-withdrawing fluorine atoms improve its compatibility with heterocyclic substrates. These properties are critical for synthesizing FDA-approved drugs such as tyrosine kinase inhibitors, where boron-containing intermediates are pivotal.

Industry reports indicate a 15% annual growth in the boronic acid market, driven by OLED material development and proteolysis-targeting chimeras (PROTACs). Users frequently search for "boronic acid solubility guidelines" or "storage conditions for CAS 958451-69-9", underscoring the need for practical handling data. Optimally stored at 2–8°C under inert gas, this compound’s hydrolytic sensitivity necessitates anhydrous packaging—a detail often queried in chemical sourcing platforms.

Emerging applications include its use in bioorthogonal chemistry for cancer biomarker detection, leveraging the fluorine NMR signal for enhanced imaging resolution. This aligns with Google Trends data showing rising queries for "boronic acid in diagnostics". Furthermore, its low toxicity profile (as per OECD 420 guidelines) makes it preferable for biocompatible material research, a niche explored in recent nanotechnology publications.

To address common user questions: The compound’s Suzuki coupling efficiency exceeds 80% with aryl bromides, per peer-reviewed studies. Suppliers often provide certificates of analysis (CoA) detailing HPLC purity >98%, a key metric for GMP-compliant synthesis. Regulatory-wise, it’s classified as non-hazardous under UN GHS standards, though glovebox handling is recommended for air-sensitive reactions.

In summary, 4-(difluoromethoxy)-3-fluorophenylboronic acid (CAS 958451-69-9) bridges academic research and industrial scale-up, with its multi-fluorinated structure offering unmatched versatility. As AI-driven molecular design accelerates, compounds like this will remain at the forefront of small-molecule innovation, answering search intents ranging from "boronic acid price trends" to "fluorine in medicinal chemistry".